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Compound of Interest

Compound Name: 2-Cyanoacrylic acid

CAS No.: 15802-18-3

Cat. No.: B100875

Get Quote

Executive Summary & Chemical Identity
2-Cyanoacrylic acid (2-CAA) is the free acid precursor to the widely used cyanoacrylate ester

adhesives ("Super Glue").[1] Unlike its stable ester derivatives (e.g., ethyl 2-cyanoacrylate), the

free acid is a highly reactive, transient monomer that exists as a solid at room temperature

(MP: 93–94 °C).

Crucial Distinction: This guide addresses the monomer (free acid), not the polymer or the ester.

CAS: 15802-18-3[1][2]

Formula: C

H

NO

Molecular Weight: 97.07 g/mol
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Acidity (pKa): ~1.3 – 2.1 (Predicted). Significantly stronger than acrylic acid due to the

electron-withdrawing nitrile group.[1]

Core Solubility Thesis: 2-Cyanoacrylic acid exhibits a "Solubility-Reactivity Paradox." While

thermodynamically soluble in polar solvents due to its carboxyl and nitrile groups, it is

kinetically unstable. In nucleophilic solvents (water, alcohols) or basic aprotic solvents (DMF,

DMSO), it undergoes rapid anionic polymerization. True stable solubility is only achievable in

acidified non-nucleophilic organic solvents or at elevated temperatures in specific aromatics

(e.g., Toluene) during purification.

Solubility Data & Solvent Compatibility
The following data synthesizes experimental purification protocols and structural reactivity

analysis.

Table 1: Solubility and Stability Matrix
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Solvent Class Specific Solvent Solubility Status
Stability /
Reactivity Note

Aromatic

Hydrocarbons
Toluene Soluble (Hot)

Primary Purification

Solvent. Insoluble at

RT; soluble >60°C.

Used for

recrystallization.[1]

Stable if acid-

stabilized.[1]

Benzene Soluble (Hot)

Similar profile to

toluene but avoided

due to toxicity.

Polar Aprotic Acetone Soluble

High Risk. Soluble,

but commercial

acetone often

contains

moisture/amines that

trigger polymerization.

Must be

dried/acidified.[1]

Acetonitrile Soluble

Recommended

Reaction Medium.

Good solubility; low

nucleophilicity. Often

used in synthesis

(e.g., Knoevenagel

condensation).[3][4]

THF Soluble

Moderate Risk.[1]

Peroxides or basic

stabilizers in THF can

initiate polymerization.

[1]

Chlorinated Dichloromethane

(DCM)

Sparingly Soluble Good for extraction if

the acid is protonated.
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Poor solubility for the

zwitterionic form.

Protic (Nucleophilic) Water Soluble (Reactive)

Polymerization

Trigger. Dissolves but

immediately

polymerizes via

anionic mechanism

unless pH < 2.

Methanol / Ethanol Soluble (Reactive)

Transesterification

Risk. Dissolves but

may react to form

esters or polymerize.

Used only in specific

mixed-solvent

protocols (e.g.,

Acetone:MeOH 1:1).

[1]

Alkanes Hexane / Heptane Insoluble

Used as an

antisolvent to

precipitate the

monomer or wash

away impurities.

Mechanistic Insight: The Solubility-Polymerization
Competition
To successfully dissolve 2-CAA, one must inhibit the anionic polymerization pathway.[1] The

molecule contains a highly electron-deficient alkene (

-carbon) susceptible to attack by even weak nucleophiles.[1]

Mechanism Description
Solubility: The polar carboxylic acid (-COOH) and nitrile (-CN) groups dictate solubility in

polar solvents (Acetone, Acetonitrile).[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://patents.google.com/patent/US5703267A/en
https://patents.google.com/patent/US5703267A/en
https://patents.google.com/patent/US5703267A/en
https://patents.google.com/patent/US5703267A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instability: The same electron-withdrawing groups that enhance acidity also activate the

double bond.[1]

Trigger: A nucleophilic solvent (

) or impurity (Water,

) attacks the

-carbon, forming a carbanion.[1] This carbanion attacks another monomer, initiating a chain
reaction.[4]

Visualization: Solubility vs. Polymerization Pathways
The following diagram illustrates the "fork in the road" when 2-CAA meets a solvent.

2-Cyanoacrylic Acid
(Solid Monomer) Solvent Choice

Non-Nucleophilic / Acidic
(Toluene, dry MeCN, Acidified Acetone)Dissolution

Nucleophilic / Basic
(Water, Alcohols, DMF, wet Acetone)

Attack at Beta-Carbon

Stable Solution
(Ready for Synthesis)

Kinetic Stability

Anionic Polymerization
(Solid Precipitate/Gel)

Rapid Chain Reaction

Click to download full resolution via product page

Caption: Logical flow determining whether 2-Cyanoacrylic acid forms a stable solution or

polymerizes based on solvent nucleophilicity.

Experimental Protocol: Purification via Toluene
Recrystallization
This protocol serves as the definitive "solubility test" and purification method. It relies on the

temperature-dependent solubility of 2-CAA in toluene.[1]

Objective: Isolate pure 2-Cyanoacrylic acid from crude reaction mixtures (e.g.,

depolymerization of poly-2-cyanoacrylate).

Reagents:
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Crude 2-Cyanoacrylic acid.[1]

Anhydrous Toluene (dried over molecular sieves).

Inhibitor: P_2O_5 (Phosphorus pentoxide) or concentrated H_2SO_4 (trace).

Protocol:

Preparation: In a round-bottom flask equipped with a reflux condenser and a drying tube

(CaCl

), suspend crude 2-CAA in anhydrous toluene (Ratio: 1 g solid : 10 mL toluene).

Stabilization: Add a trace amount of inhibitor (e.g., 0.1% w/w P

O

) to the solvent. Scientific Rationale: This neutralizes any basic impurities or moisture that
would trigger polymerization during heating.[1]

Dissolution: Heat the mixture to 80–90 °C in an oil bath. The solid should dissolve

completely, forming a clear solution.

Note: If an insoluble gel remains, this is likely pre-formed polymer (Poly-2-cyanoacrylic
acid), which is insoluble in toluene.[1] Filter this out while hot.

Crystallization: Remove from heat and allow the solution to cool slowly to room temperature,

then to 0–4 °C.

Isolation: White needle-like crystals of 2-Cyanoacrylic acid will precipitate.[1]

Filtration: Filter rapidly under an inert atmosphere (Nitrogen/Argon) to prevent moisture

uptake. Wash with cold, dry hexane.

Storage: Store immediately in a desiccator at -20 °C.

Self-Validating Check:

Success: White crystalline solid, MP 93–94 °C. Soluble in acetone without immediate gelling.
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Failure: Sticky white mass or insoluble gel (indicates polymerization occurred during heating

due to insufficient acid stabilization).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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